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Cat. No.: B8118472

Get Quote

Technical Profile: 2-(2-Chloro-6-fluoro-3-
methylphenyl)acetamide
Executive Summary

2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide is a primary amide derived from the

corresponding phenylacetic acid. Its structural core features a tri-substituted benzene ring (2-
chloro, 6-fluoro, 3-methyl), a pattern designed to exert specific steric and electronic effects.

» Steric Blockade: The 2,6-dihalogenation creates a "ortho-effect" that restricts rotation around
the phenyl-methylene bond, stabilizing specific conformations in active sites.

o Metabolic Resistance: The strategic placement of halogens and a methyl group blocks
common sites of cytochrome P450 oxidation, enhancing the in vivo half-life of derived drugs.

o Key Application: It functions as a "privileged structure” building block for synthesizing
complex heterocycles and peptidomimetics used in infectious disease and CNS research.
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Chemical Structure & Physiochemical Properties
| Identificati

Property Detail

IUPAC Name 2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide

Molecular Formula

Molecular Weight 201.63 g/mol

CAS Registry (Precursors) Acid: 261762-92-9; Nitrile: 261762-94-1
SMILES CC1=C(C(=C(C=C1)F)CC(=O)N)CI
InChi Key (Predicted) ZABHQPCMIZIOPU-

UHFFFAOYSA-N (derived from nitrile analog)

Electronic & Geometric Analysis

The molecule exhibits a highly congested steric environment:

e 2-Chloro, 6-Fluoro Substitution: These substituents bracket the acetamide side chain. The
larger chlorine atom (Van der Waals radius ~1.75 A) at the 2-position and fluorine (~1.47 A)
at the 6-position force the methylene bridge out of the aromatic plane to minimize steric
clash.

o 3-Methyl Group: Located ortho to the chlorine, this group further increases lipophilicity and
electron density in the ring, while blocking the 3-position from metabolic attack.

e Amide Functionality: The primary amide (

) acts as a hydrogen bond donor/acceptor, critical for anchoring the molecule within protein
binding pockets (e.g., interacting with backbone carbonyls or side-chain residues like
Asp/Glu).

Synthetic Pathways

The synthesis of 2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide typically proceeds via the
Willgerodt-Kindler variation or, more commonly, through the hydrolysis of the corresponding
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phenylacetonitrile. The nitrile is accessible from the aniline or toluene precursors.

Core Synthesis Workflow (Nitrile Hydrolysis Route)

This protocol ensures high regioselectivity and yield.

Step 1: Precursor Preparation (Sandmeyer Reaction) Starting from 2-chloro-6-fluoro-3-
methylaniline (CAS 886501-03-7), the amino group is converted to a nitrile via a diazonium
intermediate.

¢ Reagents:

(or

e Mechanism:[1] Diazotization followed by radical-nucleophilic aromatic substitution (
character).

Step 2: Nitrile to Amide Hydrolysis The nitrile 2-(2-chloro-6-fluoro-3-methylphenyl)acetonitrile
(CAS 261762-94-1) is carefully hydrolyzed to the primary amide.

e Reagents: Conc.

(90-95%),

e Protocol:

o Dissolve the nitrile in conc. sulfuric acid at
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Stir for 4—-6 hours, monitoring by TLC (disappearance of nitrile peak at ~2250

[e]

).

o

Quench by pouring onto crushed ice.

Filter the precipitated amide solid.

[¢]

[¢]

Recrystallize from Ethanol/Water.

Visualization of Synthesis Logic

The following diagram illustrates the pathway from the aniline precursor to the target amide and
its divergence to the acid (another common building block).

- Reaction Conditions

Acid Hydrolysis

Conc. H2S504
Partial Hydrolysis

Target Amide:
2-(2-Chloro-6-fluoro-
3-methylphenyl)acetamide

NaNO2, HC1
0°C

CuCN, KCN
Sandmeyer

2-Chloro-6-fluoro-
3-methylaniline
(CAS 886501-03-7)

Phenylacetonitrile
(CAS 261762-94-1)

Diazonium Salt
Intermediate

HCVH20, Heat  _____________ 4
~~__ Full Hydrolysis | Phenylacetic Acid |

_________________ | (CAS 261762-92-9) |

_______________

Click to download full resolution via product page

Caption: Synthetic route from aniline precursor to the target amide via nitrile partial hydrolysis.

Spectroscopic Characterization

Researchers should validate the structure using the following predicted spectroscopic

signatures.

Nuclear Magnetic Resonance (NMR)
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Chemical Shift (

Nucleus Multiplicity Assignment
» PpmM)

NMR (DMSO- .
7.30 - 7.45 Multiplet (1H) Ar-H (C4)

)

7.10-7.20 Multiplet (1H) Ar-H (C5)

6.90 & 7.40 Broad Singlets (2H) (Amide protons)

3.55-3.65 Singlet (2H) (Benzylic)

2.25-2.35 Singlet (3H) (Methyl)

NMR -110to -115 Singlet/Multiplet Ar-F (C6)

Infrared Spectroscopy (FT-IR)[2]

e 3350, 3180

: N-H stretching (Primary amide doublet).

» 1660-1680

: C=0 stretching (Amide | band).

e 1620

: N-H bending (Amide II band).

e 2250

: Absence confirms conversion from nitrile.

Applications in Drug Discovery[3][4][5]

This scaffold is not merely a passive linker; it is an active pharmacophore modulator.
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Case Study 1: Mtb Malate Synthase Inhibitors

In the search for novel antitubercular drugs, the 2-chloro-6-fluoro-3-methylphenyl moiety acts
as a bioisostere for other lipophilic aromatic groups.

e Mechanism: The enzyme Malate Synthase (GIcB) is essential for Mycobacterium
tuberculosis persistence. Inhibitors based on phenyl-diketo acids (PKDA) require a
hydrophobic tail to occupy the enzyme's active site channel.

» Role of Scaffold: The 2-chloro-6-fluoro substitution provides a precise shape
complementarity to the hydrophobic pocket, while the 3-methyl group enhances van der
Waals contacts, improving potency (

) compared to unsubstituted analogs.

Case Study 2: CB1 Receptor Antagonists

The acid precursor (CAS 261762-92-9) and its amide derivatives are used to synthesize
substituted piperazines targeting the Cannabinoid Receptor 1 (CB1).[2][3]

o Metabolic Stability: The "blocked" phenyl ring prevents rapid oxidative clearance, a common
failure mode for earlier generations of CB1 antagonists.

Safety & Handling Protocols
Hazard Classification (GHS):

» Signal Word: Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Procedure:
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» Engineering Controls: Always handle within a certified chemical fume hood to avoid
inhalation of dust.

o PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles, and lab coat.
o Storage: Store in a cool, dry place (

) under an inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8118472/docs#chemical-structure-of-2-2-chloro-6-
fluoro-3-methylphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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